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Compound of Interest

Compound Name: LSN 3213128

Cat. No.: B15586520 Get Quote

Introduction

LSN 3213128 is a potent and selective inhibitor of aminoimidazole-4-carboxamide

ribonucleotide formyltransferase (AICARFT), a key enzyme in the de novo purine biosynthesis

pathway.[1][2][3][4] By blocking AICARFT, LSN 3213128 prevents the conversion of 5-

aminoimidazole-4-carboxamide ribonucleotide (ZMP) to formyl-AICAR (FAICAR), leading to the

intracellular accumulation of ZMP and demonstrating anti-tumor activity.[1][2][3][4][5][6] This

application note provides a detailed protocol for a targeted metabolomics analysis to quantify

the effects of LSN 3213128 on the purine biosynthesis pathway in cancer cells.

Mechanism of Action

LSN 3213128 acts as a nonclassical antifolate, competitively inhibiting the AICARFT enzyme

with an IC50 of 16 nM.[1][3][5] This inhibition leads to a significant increase in the intracellular

concentration of ZMP.[1][2][3][4][5] Elevated ZMP levels can have several downstream effects,

including the activation of AMP-activated protein kinase (AMPK), which plays a central role in

cellular energy homeostasis.[1][7] The anti-proliferative effects of LSN 3213128 have been

observed in various cancer cell lines, including human breast (MDA-MB-231met2) and lung

(NCI-H460) cancer cells.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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